Cas no 1219948-83-0 (3-(4-Ethylphenoxy)azetidine)

3-(4-Ethylphenoxy)azetidine structure
3-(4-Ethylphenoxy)azetidine structure
Product Name:3-(4-Ethylphenoxy)azetidine
CAS No:1219948-83-0
MF:C11H15NO
MW:177.242902994156
CID:4687111
PubChem ID:53409312
Update Time:2023-08-15

3-(4-Ethylphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-ETHYLPHENOXY)AZETIDINE
    • 3-(4-Ethylphenoxy)azetidine
    • Inchi: 1S/C11H15NO/c1-2-9-3-5-10(6-4-9)13-11-7-12-8-11/h3-6,11-12H,2,7-8H2,1H3
    • InChI Key: ZCOSJJUTZQWWEF-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(CC)=CC=1)C1CNC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 148
  • Topological Polar Surface Area: 21.3

3-(4-Ethylphenoxy)azetidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$587.0 2023-09-19
Enamine
EN300-1847552-0.1g
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$615.0 2023-09-19
Enamine
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$642.0 2023-09-19
Enamine
EN300-1847552-0.5g
3-(4-ethylphenoxy)azetidine
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$671.0 2023-09-19
Enamine
EN300-1847552-1.0g
3-(4-ethylphenoxy)azetidine
1219948-83-0
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$1029.0 2023-05-26
Enamine
EN300-1847552-2.5g
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$1370.0 2023-09-19
Enamine
EN300-1847552-5.0g
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$2981.0 2023-05-26
Enamine
EN300-1847552-10.0g
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$4421.0 2023-05-26
Enamine
EN300-1847552-1g
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$699.0 2023-09-19
Enamine
EN300-1847552-5g
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